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Compound of Interest

Compound Name: Spiroalmotriptan
CAS No.: 1309457-18-8
Cat. No.: B12794579
Get Quote
. J

Executive Summary

Spiroalmotriptan (CAS: 1309457-18-8), chemically identified as 1'-Methyl-5-((pyrrolidin-1-
ylsulfonyl)methyl)spiro[indoline-3,3'-pyrrolidin]-2-ol, is a critical oxidative impurity and
degradation product of the migraine therapeutic Almotriptan.

In pharmaceutical Quality Control (QC) and degradation studies, distinguishing
Spiroalmotriptan from the parent drug is paramount. While Almotriptan (

) and Spiroalmotriptan (

) share a similar backbone, the latter possesses a distinct spiro-cyclic architecture and an
additional oxygen atom. This guide details the rigorous calculation of its Molecular Weight
(MW) and Exact Mass (EM), providing the theoretical and experimental frameworks necessary
for high-resolution mass spectrometry (HRMS) identification.

Theoretical Framework: MW vs. EM

To ensure data integrity in analytical workflows, researchers must distinguish between two
mass concepts derived from the chemical formula
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Molecular Weight (Average Mass)

The Molecular Weight is the weighted average mass of the molecule, calculated using the
standard atomic weights of each element as found in nature (accounting for isotopic
abundance).[1] This value is used for gravimetric analysis, stoichiometry, and dosage
formulation.

Exact Mass (Monoisotopic Mass)

The Exact Mass is calculated using the mass of the most abundant stable isotope of each
element (e.g.,

). This value is the critical reference point for Mass Spectrometry (MS), specifically in identifying
the molecular ion

[1]
Calculation Protocol

The following calculations utilize the latest IUPAC standard atomic weights and isotopic
masses [1, 2].

Constants and Reference Values
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Standard
. . Most .

Atomic Weight Isotopic Mass
Element Symbol Abundant

(Average) [ (Da)

Isotope

g/mol ]
Carbon C 12.011 12.00000
Hydrogen H 1.008 1.00783
Nitrogen N 14.007 14.00307
Oxygen O 15.999 15.99491
Sulfur S 32.065 31.97207

Step-by-Step Derivation for Spiroalmotriptan ()
A. Molecular Weight Calculation (Stoichiometric)

e Carbon:

Hydrogen:

Nitrogen:

Oxygen:

Sulfur:

Total Average MW:

[2](3]

B. Exact Mass Calculation (Mass Spectrometry)

e Carbon (

):

e Hydrogen (
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):

» Nitrogen (
):

e Oxygen (
):

o Sulfur (

Total Exact Mass:

Analytical Implications & Detection Logic
Mass Shift Analysis

In a forced degradation study (oxidative stress), AlImotriptan converts to Spiroalmotriptan. The
mass spectrometer will observe a specific shift.

o Parent (Almotriptan):
Exact Mass: 335.1667

e Impurity (Spiroalmotriptan):
Exact Mass: 351.1618

e Delta (

): +15.9951 Da (indicative of +1 Oxygen atom).

Experimental Workflow: LC-MS Identification

To validate the presence of Spiroalmotriptan, the following logic gate is applied during LC-MS
analysis. This ensures that the peak at

is indeed the spiro-impurity and not a matrix artifact or different adduct.
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Sample Injection

(Oxidatively Stressed Almotriptan)

LC Separation
(Reverse Phase C18)

Full MS Scan
(m/z 100-1000)

Acquire MS/MS
Fragmentation

Calculate Mass Error
(Exp vs Theo: 351.1618)

'

No

CONFIRMED: Unidentified
Spiroalmotriptan Isobar/Adduct

Click to download full resolution via product page
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Figure 1: LC-MS Decision Logic for identifying Spiroalmotriptan based on Exact Mass filtering
and fragmentation analysis.

Summary of Calculated Data

The following table consolidates the critical physical constants required for documentation in
Certificates of Analysis (CoA) or Laboratory Information Management Systems (LIMS).

Parameter Value Unit Application
Molecular Formula - Structure Confirmation
Molecular Weight 351.47 g/mol Molarity/Gravimetry
Theoretical MS
Exact Mass (Neutral) 351.1618 Da
Reference
Positive Mode MS
Protonated lon 352 1690 m/z .
Detection
Sodium Adduct 374.1510 m/z Adduct Verification

Note: The protonated ion mass is calculated as Exact Mass + Mass of Proton (
Da).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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